Cas no 2680668-98-6 (3-1-(trifluoroacetyl)piperidin-4-ylbutanoic acid)

• Product Name: 3-1-(trifluoroacetyl)piperidin-4-ylbutanoic acid
• CAS No: 2680668-98-6
• MF: C₁₁H₁₆F₃NO₃
• MW: 267.244853973389
• CID: 5646922
• PubChem ID: 165910243
• Update Time: 2025-06-10

3-1-(trifluoroacetyl)piperidin-4-ylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2680668-98-6
• 3-[1-(trifluoroacetyl)piperidin-4-yl]butanoic acid
• EN300-28282559
• 3-1-(trifluoroacetyl)piperidin-4-ylbutanoic acid

• Inchi： 1S/C11H16F3NO3/c1-7(6-9(16)17)8-2-4-15(5-3-8)10(18)11(12,13)14/h7-8H,2-6H2,1H3,(H,16,17)
• InChI Key： XSIXBIIEXQTKCD-UHFFFAOYSA-N
• SMILES： FC(C(N1CCC(CC1)C(C)CC(=O)O)=O)(F)F

Computed Properties

• Exact Mass: 267.10822786g/mol
• Monoisotopic Mass: 267.10822786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 57.6Ų

Additional information on 3-1-(trifluoroacetyl)piperidin-4-ylbutanoic acid

Introduction to 3-1-(trifluoroacetyl)piperidin-4-ylbutanoic Acid (CAS No. 2680668-98-6)

3-1-(trifluoroacetyl)piperidin-4-ylbutanoic acid, identified by the CAS number 2680668-98-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the presence of a trifluoroacetyl group and a piperidine moiety, which are known for their versatile biological activities and potential therapeutic applications.

The structural features of 3-1-(trifluoroacetyl)piperidin-4-ylbutanoic acid make it a promising candidate for further investigation in drug discovery and development. The trifluoroacetyl group, in particular, is renowned for its ability to enhance the metabolic stability and lipophilicity of molecules, making them more suitable for oral administration. Additionally, the piperidine ring is a common pharmacophore found in many bioactive compounds, contributing to their binding affinity and selectivity towards biological targets.

In recent years, there has been a surge in research focused on the development of novel scaffolds that incorporate both trifluoroacetyl and piperidine functionalities. These modifications have been shown to improve the pharmacokinetic properties of drug candidates, leading to enhanced efficacy and reduced side effects. For instance, studies have demonstrated that compounds containing trifluoroacetyl groups exhibit improved binding interactions with enzymes and receptors, thereby increasing their therapeutic potential.

One of the most compelling aspects of 3-1-(trifluoroacetyl)piperidin-4-ylbutanoic acid is its potential application in the treatment of various diseases. The compound has been investigated for its role in modulating inflammatory pathways, which are implicated in conditions such as rheumatoid arthritis, inflammatory bowel disease, and even certain types of cancer. By targeting key enzymes and signaling molecules involved in these pathways, this compound may offer a novel therapeutic approach.

Furthermore, the trifluoroacetyl group in 3-1-(trifluoroacetyl)piperidin-4-ylbutanoic acid has been shown to enhance the binding affinity of molecules to their target proteins. This property is particularly valuable in the development of small-molecule inhibitors, where high specificity and potency are essential for clinical success. The piperidine ring further contributes to this by providing a stable scaffold that can be easily modified to optimize drug-like properties.

The synthesis of 3-1-(trifluoroacetyl)piperidin-4-ylbutanoic acid involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the trifluoroacetyl group typically involves fluorinated acylating agents, while the piperidine ring is often constructed through cyclization reactions or nucleophilic substitution processes. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have also been employed to achieve high yields and purity.

In terms of biological activity, preliminary studies on 3-1-(trifluoroacetyl)piperidin-4-ylbutanoic acid have revealed promising results. In vitro assays have shown that this compound exhibits inhibitory effects on several key enzymes involved in inflammation and cell proliferation. These findings suggest that it may have therapeutic potential in treating conditions characterized by excessive inflammation or uncontrolled cell growth.

The pharmacokinetic profile of 3-1-(trifluoroacetyl)piperidin-4-ylbutanoic acid has also been carefully evaluated. Studies indicate that the compound exhibits good oral bioavailability and moderate metabolic stability, making it a suitable candidate for further clinical development. Additionally, its solubility profile suggests that it can be formulated into various dosage forms, including tablets and capsules, for convenient administration.

One area where this compound shows particular promise is in the treatment of neurological disorders. Piperidine-containing compounds have been extensively studied for their potential role in modulating neurotransmitter systems, particularly those involving dopamine and serotonin. By interacting with these systems, 3-1-(trifluoroacetyl)piperidin-4-ylbutanoic acid may offer new insights into the treatment of conditions such as depression, anxiety disorders, and neurodegenerative diseases.

The future direction of research on 3-1-(trifluoroacetyl)piperidin-4-ylbutanoic acid includes further exploration of its mechanism of action and optimization of its chemical structure for improved efficacy and safety. Computational modeling techniques are being employed to predict how this compound interacts with biological targets at the molecular level. These studies will provide valuable insights into its mode of action and help guide future modifications.

Additionally, preclinical studies are being conducted to assess the safety profile of 3-1-(trifluoroacetyl)piperidin-4-ylbutanoic acid in animal models. These studies will evaluate its toxicity, dosing requirements, and potential side effects before human clinical trials can be initiated. The successful completion of these preclinical studies will pave the way for Phase I clinical trials aimed at evaluating its safety and efficacy in humans.

The development of 3-1-(trifluoroacetyl)piperidin-4-yllbutanoic acid represents an important step forward in pharmaceutical innovation. By leveraging the unique properties of trifluoroacetyl-piperidine scaffolds, researchers are poised to discover new treatments for a wide range of diseases. As our understanding of biological pathways continues to evolve, compounds like this one will play an increasingly critical role in addressing unmet medical needs.